Cas no 832729-51-8 (1,3,6,8-Tetraazaspiro[4.4]non-6-ene-2,4,9-trione, 7-amino-1-methyl-)

• Product Name: 1,3,6,8-Tetraazaspiro[4.4]non-6-ene-2,4,9-trione, 7-amino-1-methyl-
• CAS No: 832729-51-8
• MF: C₆H₇N₅O₃
• MW: 197.151479959488
• CID: 674177
• PubChem ID: 71415811
• Update Time: 2025-04-19

1,3,6,8-Tetraazaspiro[4.4]non-6-ene-2,4,9-trione, 7-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6,8-Tetraazaspiro[4.4]non-6-ene-2,4,9-trione, 7-amino-1-methyl-
• 7-amino-1-methyl-1,3,6,8-tetrazaspiro[4.4]non-6-ene-2,4,9-trione
• 7-Amino-1-methyl-1,3,6,8-tetraazaspiro[4.4]non-6-ene-2,4,9-trione
• 832729-51-8
• DTXSID30835221

• Inchi： 1S/C6H7N5O3/c1-11-5(14)9-3(13)6(11)2(12)8-4(7)10-6/h1H3,(H,9,13,14)(H3,7,8,10,12)
• InChI Key： XXKNBODXEDNLAK-UHFFFAOYSA-N
• SMILES： O=C1C2(C(NC(N)=N2)=O)N(C)C(N1)=O

Computed Properties

• Exact Mass: 197.05488910g/mol
• Monoisotopic Mass: 197.05488910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 117Ų